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Compound of Interest

Compound Name: 13(18)-Oleanen-3-one

Cat. No.: B1257291

Get Quote

Advanced Characterization, Synthesis, and
Pharmacological Profile[1]
Executive Summary
13(18)-Oleanen-3-one (also known as δ-Amyrone or Delta-Amyrone) is a pentacyclic

triterpenoid of the oleanane series.[1] It is a structural isomer of the more common β-Amyrone

(Olean-12-en-3-one), distinguished by the migration of the double bond from the 12(13)

position to the tetrasubstituted 13(18) position.[1]

This compound has emerged as a high-value target in drug discovery due to its specific anti-

inflammatory properties, particularly its ability to inhibit COX-2 and NF-κB signaling pathways

without the gastric toxicity often associated with NSAIDs.[1] In fact, it exhibits gastroprotective

effects.[1] This guide provides a comprehensive technical breakdown of its chemistry, validated

synthesis protocols, and analytical fingerprints for researchers.[1]
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Property Data

Chemical Name 13(18)-Oleanen-3-one

Synonyms
δ-Amyrone; Delta-Amyrone; Olean-13(18)-en-3-

one

CAS Number 20248-08-2

Molecular Formula C₃₀H₄₈O

Molecular Weight 424.71 g/mol

Structural Class Pentacyclic Triterpene (Oleanane type)

Key Structural Feature
Tetrasubstituted double bond at C13–C18

(migration from C12–C13)

Solubility
Soluble in CHCl₃, CH₂Cl₂, DMSO, Ethyl Acetate;

Insoluble in Water

Appearance White crystalline powder

Synthesis & Production Methodologies
While 13(18)-Oleanen-3-one occurs naturally in species such as Sedum lineare and Euphorbia

supina, extraction yields are often low.[1] The most reliable method for research-scale

production is the semi-synthetic acid-catalyzed isomerization of β-Amyrone.[1]

Reaction Mechanism
The transformation relies on the thermodynamic stability of the double bond. Under acidic

conditions, the trisubstituted double bond at C12(13) in β-Amyrone undergoes protonation and

a backbone rearrangement (often involving a hydride shift) to form the more stable,

tetrasubstituted double bond at C13(18).[1]

Validated Synthesis Protocol
Objective: Convert β-Amyrone (Olean-12-en-3-one) to δ-Amyrone (13(18)-Oleanen-3-one).

Reagents:
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Precursor: β-Amyrone (synthesized from β-Amyrin via Jones oxidation).[1]

Catalyst: Hydrochloric acid (HCl) or Montmorillonite K10 clay (Green chemistry alternative).

[1]

Solvent: Chloroform (CHCl₃) or Glacial Acetic Acid (AcOH).[1]

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 equivalent of β-Amyrone in CHCl₃ (0.1 M concentration).

Acidification: Bubble dry HCl gas through the solution for 30–60 minutes at room

temperature (25°C). Alternatively, add concentrated H₂SO₄/AcOH mixture.[1]

Note on Kinetics: The 12(13)-ene is kinetically favored; the 13(18)-ene is

thermodynamically favored.[1] Prolonged exposure to acid drives the equilibrium toward

the 13(18) isomer.

Quenching: Pour the reaction mixture into ice-cold NaHCO₃ solution to neutralize the acid.

Extraction: Extract with CH₂Cl₂ (3x). Wash the organic layer with brine and dry over

anhydrous Na₂SO₄.[1]

Purification: Concentrate in vacuo. The residue is purified via flash column chromatography

(Silica gel, Hexane:EtOAc gradient).[1]

Target: δ-Amyrone elutes slightly differently than β-Amyrone due to the conformational

change in the C/D rings.

Analytical Characterization (Self-Validating
Systems)
Distinguishing the 13(18)-ene isomer from the 12-ene precursor is the most critical quality

control step.[1] Standard 1H and 13C NMR provide definitive diagnostic signals.[1]

Nuclear Magnetic Resonance (NMR) Fingerprint
Diagnostic Logic:
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β-Amyrone (Precursor): Contains a vinylic proton at C12.[1]

δ-Amyrone (Product): The double bond is tetrasubstituted (C13=C18).[1] No vinylic protons

are present.[1]

Comparative Data Table

Nucleus Position
β-Amyrone (12-

ene)

δ-Amyrone

(13(18)-ene)
Diagnostic Note

1H NMR H-12 δ 5.20 ppm (t) Absent

Primary

confirmation of

isomerization.

13C NMR C-3 (Ketone) ~217.8 ppm ~217.5 ppm

Characteristic of

3-oxo

triterpenes.[1][2]

13C NMR C-12 ~122.5 ppm
~25–28 ppm

(CH₂)

C12 becomes

saturated.[1]

13C NMR C-13
~145.2 ppm

(quat)

~139.2 ppm

(quat)

Shift due to

tetrasubstitution.

[1]

13C NMR C-18 ~47.0 ppm (CH)
~130.6 ppm

(quat)

C18 becomes

part of the

alkene.[1]

Reference Grounding: The 13C shifts for the 13(18)-ene system (C13 ~139, C18 ~130) are

distinct from the 12-ene system (C12 ~122, C13 ~145).[1] The absence of the olefinic proton

signal at ~5.2 ppm in the 1H NMR spectrum is the rapid "Go/No-Go" test for reaction

completion.

Pharmacological Potential & Mechanism of Action
13(18)-Oleanen-3-one is not merely a structural curiosity; it possesses a distinct bioactivity

profile, particularly in inflammation and immunology.[1]

Primary Targets
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COX-2 Inhibition: It acts as a specific inhibitor of Cyclooxygenase-2 (COX-2) expression,

sparing COX-1.[1] This selectivity is crucial for reducing inflammation without compromising

gastric mucosal integrity.[1]

NF-κB Suppression: It blocks the nuclear translocation of the p65 subunit of NF-κB, thereby

downregulating downstream pro-inflammatory cytokines (TNF-α, IL-6, iNOS).[1]

Therapeutic Applications
Gastric Ulcer Protection: Unlike traditional NSAIDs, δ-Amyrone has been shown to protect

against ethanol-induced gastric ulcers in murine models.[1]

Endotoxic Shock: Pretreatment reduces mortality in LPS-induced sepsis models by curbing

the cytokine storm.[1]

Visualizing the Workflow & Pathway
The following diagram illustrates the synthesis pathway from the natural precursor β-Amyrin,

the acid-catalyzed isomerization, and the downstream biological effects.

Semi-Synthesis & Isomerization

Pharmacological Mechanism
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Caption: Synthesis pathway converting β-Amyrin to 13(18)-Oleanen-3-one and its subsequent

dual-inhibition mechanism against NF-κB and COX-2 inflammatory cascades.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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